2-(2-((4-chlorobenzyl)thio)thiazol-4-yl)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide

• IUPAC Name: 2-[2-[(4-chlorophenyl)methylsulfanyl]-1,3-thiazol-4-yl]-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C20H16ClN3OS3/c1-12-2-7-16-17(8-12)28-19(23-16)24-18(25)9-15-11-27-20(22-15)26-10-13-3-5-14(21)6-4-13/h2-8,11H,9-10H2,1H3,(H,23,24,25)
• InChI Key: UMIONCCDFHVYCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)CC3=CSC(=N3)SCC4=CC=C(C=C4)Cl
• Molecular Formula: C20H16ClN3OS3
• Molecular Weight: 446.0 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a thiazole ring, a benzyl group, and an acetamide group. The presence of these functional groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional shape due to the presence of multiple rings and functional groups.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. For example, the thiazole ring might participate in electrophilic substitution reactions, while the acetamide group could be involved in hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be influenced by its molecular structure and the nature of its functional groups.

Scientific Research Applications

Organic Electronics: Thiazolo[5,4-d]thiazoles as Building Blocks

The thiazolo[5,4-d]thiazole fused (bi)heterocycle is an electron-deficient system with high oxidative stability and a rigid planar structure. . Specifically:

• Semiconductors for Plastic Electronics : Thiazolo[5,4-d]thiazoles serve as excellent semiconducting materials due to their conjugated backbone. They have been explored for applications in organic photovoltaics (solar cells), organic field-effect transistors (OFETs), and light-emitting diodes (OLEDs). .

Medicinal Chemistry: Antimicrobial and Anticancer Properties

While specific studies on the compound are limited, related derivatives exhibit interesting biological activities:

Antimicrobial Activity: Thiazolo[5,4-d]thiazoles have demonstrated antimicrobial effects against bacteria, fungi, and parasites. .

Anticancer Potential: Although not directly studied for the compound , thiazolo[5,4-d]thiazoles have shown promise as anticancer agents. .

Material Science: Optoelectronic Devices

Thiazolo[5,4-d]thiazoles can be incorporated into optoelectronic devices:

Photovoltaic Applications: Researchers have investigated thiazolo[5,4-d]thiazole-based materials for use in organic solar cells. .

Light-Emitting Materials: These compounds may find applications in OLEDs, where their π-conjugated systems contribute to efficient light emission.

Synthetic Chemistry: Expanding the Material Scope

Despite recent interest, the synthetic chemistry of thiazolo[5,4-d]thiazoles remains relatively unexplored. There is room for improvement and broadening of the material scope. .

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. For instance, if it were a drug, it might interact with a specific protein or enzyme to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. Proper handling and disposal procedures would be necessary to ensure safety.

Future Directions

Future research on this compound could involve exploring its potential applications, studying its properties in more detail, and developing methods for its synthesis and purification.